Cas no 1292690-04-0 (1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone)
1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-{3-amino-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
- 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone
-
- MDL: MFCD14602617
- Inchi: 1S/C9H16N2O/c1-6(12)11-8-2-3-9(11)5-7(10)4-8/h7-9H,2-5,10H2,1H3
- InChI Key: FBCWQRRMRIKGKS-UHFFFAOYSA-N
- SMILES: C(N1C2CCC1CC(N)C2)(=O)C
1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4053-1G |
1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone |
1292690-04-0 | 95% | 1g |
¥ 1,920.00 | 2023-03-31 | |
| Advanced ChemBlocks | P48902-1G |
1-{3-amino-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one |
1292690-04-0 | 97% | 1G |
$450 | 2023-09-15 | |
| Advanced ChemBlocks | P48902-5G |
1-{3-amino-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one |
1292690-04-0 | 97% | 5G |
$1,250 | 2023-09-15 | |
| Ambeed | A766412-1g |
1-{3-amino-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one |
1292690-04-0 | 98% | 1g |
$428.0 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1571547-1g |
1-(3-Amino-8-azabicyclo[3.2.1]Octan-8-yl)ethan-1-one |
1292690-04-0 | 98% | 1g |
¥4480.00 | 2024-08-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4053-100.0mg |
1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone |
1292690-04-0 | 95% | 100.0mg |
¥573.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4053-250.0mg |
1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone |
1292690-04-0 | 95% | 250.0mg |
¥765.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4053-500.0mg |
1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone |
1292690-04-0 | 95% | 500.0mg |
¥1280.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4053-1.0g |
1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone |
1292690-04-0 | 95% | 1.0g |
¥1920.0000 | 2025-04-12 |
1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone
Introduction to 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone (CAS No. 1292690-04-0)
1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone, identified by its Chemical Abstracts Service (CAS) number 1292690-04-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex bicyclic structure integrated with an amino functional group, has garnered attention due to its potential applications in drug discovery and development. The unique architecture of this compound, characterized by a fused azabicyclo[3.2.1]octane core, positions it as a promising scaffold for designing novel therapeutic agents targeting various biological pathways.
The bicyclic framework of 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone contributes to its distinct pharmacokinetic properties, including improved metabolic stability and reduced susceptibility to enzymatic degradation. This structural feature is particularly advantageous in the development of long-acting pharmaceuticals, where sustained bioavailability is critical. Recent advancements in computational chemistry have enabled the precise modeling of this compound’s interactions with biological targets, providing insights into its potential as an inhibitor or modulator of key enzymes and receptors.
In the realm of medicinal chemistry, the amino substituent at the 3-position of the bicyclic system plays a pivotal role in determining the compound’s reactivity and binding affinity. This moiety serves as a versatile handle for further derivatization, allowing chemists to explore a wide spectrum of analogs with tailored pharmacological profiles. The integration of nitrogen into the core structure not only enhances solubility but also facilitates hydrogen bonding interactions, which are crucial for achieving high-affinity binding to biological targets.
Recent studies have highlighted the therapeutic potential of derivatives inspired by 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone in addressing neurological disorders and inflammatory conditions. The bicyclic scaffold’s ability to mimic natural biomolecules has led to the discovery of compounds with enhanced binding affinity to proteins involved in neurodegeneration and autoimmune responses. For instance, preliminary in vitro assays suggest that certain analogs exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in pathogenic signaling cascades.
The synthesis of 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone presents both challenges and opportunities for synthetic chemists. The construction of the azabicyclo[3.2.1]octane ring system requires careful orchestration of cycloaddition reactions and ring-closing metathesis protocols to ensure high yield and enantioselectivity. Advances in transition-metal catalysis have streamlined these processes, making it feasible to produce complex scaffolds with greater efficiency than traditional methods.
From a pharmacological perspective, the ethanone moiety at the 1-position provides a site for further functionalization, enabling the introduction of diverse substituents that modulate pharmacokinetic properties such as lipophilicity and metabolic clearance. This flexibility has been exploited in the design of prodrugs designed to enhance oral bioavailability or targeted tissue delivery. The combination of these structural features makes 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.
Current research efforts are focused on expanding the chemical space explored by this compound class through innovative synthetic strategies and computational screening techniques. High-throughput virtual screening (HTVS) has been employed to identify novel derivatives with optimized binding affinities and selectivity profiles. These approaches leverage machine learning algorithms trained on large datasets of experimentally validated ligands to predict promising candidates for further experimental validation.
The potential applications of 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone extend beyond traditional small-molecule drug development into areas such as regenerative medicine and enzyme engineering. The compound’s ability to interact with biological targets in unique ways suggests its utility in designing molecular tools for studying protein function and disease mechanisms at a molecular level.
In conclusion,1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone (CAS No. 1292690-04-0) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents with tailored biological activities. Its unique architecture offers multiple opportunities for further exploration, both in terms of synthetic methodologies and pharmacological applications.
1292690-04-0 (1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone) Related Products
- 139062-96-7(1-[4-(methylamino)piperidin-1-yl]ethan-1-one)
- 856846-18-9(Acetamide,N-(1-acetyl-4-piperidinyl)-)
- 71879-46-4(1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride)
- 497838-40-1(1-(4-(Dimethylamino)piperidin-1-yl)ethanone)
- 387358-46-5(1-4-(Cyclopropylamino)piperidin-1-ylethan-1-one)
- 71872-49-6(1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride)
- 88535-88-0(1-(4-(Ethylamino)piperidin-1-yl)ethanone)
- 793662-76-7(1-[endo-3-amino-8-azabicyclo[3.2.1]octan-8-yl]ethanone)
- 71872-19-0(1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride)
- 859522-16-0(1-4-(cyclohexylamino)piperidin-1-ylethan-1-one)